N-mesityl-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide

• IUPAC Name: 2-(1-methyltetrazol-5-yl)sulfanyl-N-(2,4,6-trimethylphenyl)propanamide
• InChI: InChI=1S/C14H19N5OS/c1-8-6-9(2)12(10(3)7-8)15-13(20)11(4)21-14-16-17-18-19(14)5/h6-7,11H,1-5H3,(H,15,20)
• InChI Key: CWSVQLYPDGWHNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(C)SC2=NN=NN2C)C
• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.40 g/mol

Description

N-mesityl-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide, also known as MTPA, is a synthetic compound that has been used in various scientific research applications. MTPA is a thiol-reactive compound that is commonly used to modify and label proteins, peptides, and other biomolecules.

Mechanism of Action

N-mesityl-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide reacts with cysteine residues in proteins and peptides through a thiol-disulfide exchange reaction, resulting in the formation of a covalent bond between this compound and the cysteine residue. This reaction is reversible and can be used to study protein dynamics and conformational changes.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins and peptides. This compound labeling has been shown to have no significant effect on protein stability, enzymatic activity, or protein-protein interactions.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-mesityl-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide is its selectivity for cysteine residues, which allows for the specific labeling and modification of proteins and peptides. This compound labeling is also reversible, which allows for the study of protein dynamics and conformational changes. However, this compound has some limitations, including its potential toxicity and the need for careful optimization of labeling conditions to minimize non-specific labeling.

Future Directions

There are several future directions for the use of N-mesityl-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide in scientific research. One potential area of research is the use of this compound for the labeling and modification of membrane proteins, which are difficult to study using traditional methods. Another area of research is the development of new this compound derivatives with improved selectivity and labeling efficiency. Finally, this compound could be used in combination with other labeling and modification techniques to study complex biological systems.

Scientific Research Applications

N-mesityl-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide has been widely used in various scientific research applications such as protein labeling, protein modification, and protein-protein interaction studies. This compound can selectively label cysteine residues in proteins and peptides, which can be used to study protein folding, protein-protein interactions, and enzymatic activity. This compound can also be used to modify proteins and peptides for various applications such as drug delivery and bioconjugation.